Cas no 1094291-17-4 (3-(4-fluorophenyl)methyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole)

• Product Name: 3-(4-fluorophenyl)methyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole
• CAS No: 1094291-17-4
• MF: C₁₃H₁₄FN₃O
• MW: 247.268166065216
• CID: 5230427
• PubChem ID: 43152227
• Update Time: 2026-03-07

3-(4-fluorophenyl)methyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-[(4-fluorophenyl)methyl]-5-(2-pyrrolidinyl)-
• 3-(4-fluorophenyl)methyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C13H14FN3O/c14-10-5-3-9(4-6-10)8-12-16-13(18-17-12)11-2-1-7-15-11/h3-6,11,15H,1-2,7-8H2
• InChI Key： IYILMVBHWCQFTO-UHFFFAOYSA-N
• SMILES： O1C(C2CCCN2)=NC(CC2=CC=C(F)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-fluorophenyl)methyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole

Professional Introduction to Compound with CAS No. 1094291-17-4 and Product Name: 3-(4-fluorophenyl)methyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole

The compound identified by the CAS number 1094291-17-4 and the product name 3-(4-fluorophenyl)methyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic organic molecules, specifically featuring a 1,2,4-oxadiazole core structure, which is widely recognized for its versatile biological activities. The presence of a 4-fluorophenyl group and a pyrrolidin-2-yl moiety further enhances its pharmacological potential, making it a subject of intense interest in medicinal chemistry research.

Recent studies have highlighted the importance of 1,2,4-oxadiazole derivatives in drug discovery due to their ability to interact with various biological targets. The 3-(4-fluorophenyl)methyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole molecule exhibits promising properties that make it a valuable candidate for further exploration. The fluorine substituent in the phenyl ring is known to modulate the electronic and steric properties of the molecule, thereby influencing its binding affinity and selectivity towards biological receptors.

The pyrrolidin-2-yl group introduces a nitrogen-rich scaffold that can form hydrogen bonds with biological targets, enhancing the compound's interaction with proteins and enzymes. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting therapeutic pathways such as kinases and other enzyme-driven processes. The combination of these functional groups in 3-(4-fluorophenyl)methyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole suggests a multifaceted approach to drug design, offering potential benefits in terms of efficacy and selectivity.

In the context of current pharmaceutical research, this compound aligns with the growing trend towards developing targeted therapies that leverage structural diversity to optimize biological activity. The 1,2,4-oxadiazole core is well-documented for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The specific modification with a 4-fluorophenyl group and a pyrrolidin-2-yl side chain provides a unique chemical profile that may confer advantages over existing compounds in terms of pharmacokinetic properties and reduced toxicity.

Advances in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with high precision. Molecular docking studies on 3-(4-fluorophenyl)methyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole have revealed potential binding sites on target proteins that could be exploited for therapeutic intervention. These virtual screening approaches have accelerated the discovery process by allowing rapid evaluation of large libraries of compounds without the need for extensive experimental validation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of producing complex heterocyclic structures like 3-(4-fluorophenyl)methyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole, enabling researchers to explore its pharmacological potential more effectively. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework while maintaining functional group integrity.

Preclinical studies are essential for evaluating the safety and efficacy of new chemical entities before they can be translated into clinical applications. The preliminary data on 3-(4-fluorophenyl)methyl-5-(pyrrolidin-2-y l)-1,2,4 oxadiazole suggest that it exhibits favorable pharmacokinetic profiles and minimal side effects at relevant doses. These findings are encouraging and warrant further investigation into its therapeutic potential.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter the metabolic stability and binding affinity of molecules. In 3-(4-fluorophenyl)methyl -5-(pyrrolidin - 2 - yl) - 1 , 2 , 4 - ox adiaz ole, the fluorine atom is strategically positioned to enhance interactions with biological targets while minimizing off-target effects. This strategic placement underscores the importance of structural optimization in drug design.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(4-fluorophenyl)methyl -5-(pyrrolidin - 2 - yl) - 1 , 2 , 4 - ox adiaz ole will play a crucial role in addressing unmet medical needs. The integration of computational modeling with experimental validation has streamlined the drug discovery pipeline, allowing for more rapid identification of promising candidates. This compound exemplifies how structural innovation can lead to breakthroughs in pharmaceutical development.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Further research will focus on refining its chemical properties to enhance bioavailability and therapeutic efficacy while minimizing potential adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible clinical benefits for patients worldwide.